Cas no 2248388-73-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-1-yl)propanoate
• CAS No: 2248388-73-8
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 6369604
• PubChem ID: 165725051
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513704
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-1-yl)propanoate
• 2248388-73-8

• Inchi： 1S/C14H11N3O4/c18-12(6-9-16-8-3-7-15-16)21-17-13(19)10-4-1-2-5-11(10)14(17)20/h1-5,7-8H,6,9H2
• InChI Key： BANMAVVGNXVHJK-UHFFFAOYSA-N
• SMILES： O(C(CCN1C=CC=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.07495584g/mol
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-1-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-1-yl)propanoate (CAS No. 2248388-73-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-1-yl)propanoate, identified by its CAS number 2248388-73-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and promising biological activities. The molecule combines an isoindole core with a pyrazole substituent, creating a framework that is both structurally intriguing and biologically relevant.

Recent research has highlighted the potential of this compound as a lead structure in the development of novel therapeutic agents. The 1,3-dioxo moiety within the isoindole scaffold suggests possible interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological pathways. Furthermore, the presence of the pyrazolyl group introduces additional functionality that can enhance binding affinity and selectivity, making this compound a valuable candidate for further exploration.

In the context of drug discovery, the structural motifs present in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-1-yl)propanoate align well with current trends toward multitarget engagement and molecular diversity. The isoindole scaffold has been increasingly studied for its role in modulating inflammatory pathways, while pyrazole derivatives are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The combination of these two pharmacophoric elements in a single molecule suggests a synergistic potential that warrants further investigation.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. This multitarget approach is particularly relevant in addressing complex diseases that involve multiple dysregulated pathways. Preclinical studies have begun to explore the interactions of this molecule with enzymes such as kinases and phosphodiesterases, which are key players in various disease mechanisms. The preliminary data suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-1-yl)propanoate exhibits promising activity in modulating these pathways without significant off-target effects.

The synthesis of this compound also presents an interesting challenge for medicinal chemists. The integration of the isoindole and pyrazole moieties requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one, allowing for rapid exploration of analogues and optimization of biological activity. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have been particularly useful in constructing the desired framework.

From a computational chemistry perspective, the molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrazol-1-yl)propanoate has been extensively modeled to predict its interactions with biological targets. Molecular docking studies have identified potential binding sites on proteins such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. These predictions provide a rational basis for designing further derivatives with enhanced potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Initial studies suggest that it exhibits good solubility and stability under physiological conditions, which are essential criteria for any drug candidate. Additionally, preliminary toxicity assays have shown no significant adverse effects at tested doses, indicating a favorable safety profile. These findings are crucial for advancing this compound into clinical trials where long-term safety and efficacy will be rigorously evaluated.

The broader significance of this research lies in its contribution to the development of novel therapeutic strategies for chronic diseases. By leveraging structural diversity and multitarget engagement principles, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3-(1H-pyrazol-l)-yl)propanoate offer hope for more effective treatments with fewer side effects. As research continues to uncover new biological functions and mechanisms underlying disease pathogenesis, compounds such as this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - i so i nd o l - 2 - yl 3 - ( 1 H - p y r az o l - 1 - y l ) p r o p a n o a t e ( C A S N o . 2248388 -73 -8 ) represents a promising lead structure with significant therapeutic potential . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive candidate for further development . As research progresses , this compound holds promise for contributing to advancements in drug discovery and improving patient outcomes across multiple therapeutic areas .